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Compound of Interest

Compound Name: 1-Bromododecane-d25

Cat. No.: B1284230 Get Quote

Essential Safety and Handling Guide for 1-
Bromododecane-d25
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols, operational guidance, and disposal plans for

the handling of 1-Bromododecane-d25. Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risk.

Hazard Identification and Safety Summary
1-Bromododecane-d25 is a deuterated form of 1-Bromododecane. While deuteration does not

significantly alter the primary chemical hazards, it is crucial to handle this compound with care.

The primary hazards, as identified in safety data sheets for the non-deuterated and deuterated

compound, are:

Skin Irritation: Causes skin irritation upon contact.[1][2][3][4]

Serious Eye Irritation: Can cause serious damage if it comes into contact with the eyes.[2]

Respiratory Irritation: May cause respiratory irritation if inhaled.

Signal Word: Warning
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Hazard Pictogram:

alt text

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-Bromododecane-d25 to prevent exposure.

PPE Category Specification Rationale

Hand Protection Nitrile rubber gloves
Provides protection against

skin contact and irritation.

Eye Protection

Safety glasses with side-

shields or chemical splash

goggles

Protects eyes from splashes

and accidental contact.

Skin and Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood

Minimizes the risk of inhaling

vapors, especially during

procedures that may generate

aerosols.

Safe Handling and Storage Protocol
Adherence to the following step-by-step procedures is critical for safe handling.

Preparation and Handling:

Work Area Preparation: Always handle 1-Bromododecane-d25 in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.

Gather Materials: Ensure all necessary equipment, including PPE, spill cleanup materials,

and waste containers, are readily accessible before starting work.

Personal Protective Equipment: Don the appropriate PPE as specified in the table above.
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Dispensing: When transferring the liquid, do so carefully to avoid splashing. For weighing,

transfer the required amount into a sealed container within the fume hood before moving to a

balance to prevent vapor release in the general lab area.

Avoid Contact: Prevent contact with skin, eyes, and clothing.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if

gloves were worn.

Storage:

Container: Keep the container tightly closed when not in use.

Location: Store in a cool, dry, and well-ventilated area. Store at room temperature.

Incompatibilities: Store away from strong oxidizing agents and strong bases.

Spill and Emergency Procedures
Immediate and appropriate response to spills and exposures is critical.

Spill Response:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the liquid with an inert material such as sand, silica gel,

or a universal binder.

Cleanup: Collect the absorbed material and place it into a suitable, sealed container for

disposal as hazardous waste.

Decontaminate: Clean the spill area thoroughly.

First Aid Measures:
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Exposure Route First Aid Protocol

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Waste Disposal Plan
1-Bromododecane-d25 is a halogenated hydrocarbon and must be disposed of as hazardous

waste.

Collection:

Waste Container: Collect all waste containing 1-Bromododecane-d25, including

contaminated absorbents and disposable PPE, in a designated and clearly labeled

hazardous waste container.

Segregation: As a halogenated organic waste, it should be collected separately from non-

halogenated waste.

Labeling: Ensure the waste container is properly labeled with its contents.

Disposal:

Licensed Disposal: Arrange for the disposal of the hazardous waste through a licensed

environmental waste management company.
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Regulations: All disposal activities must comply with local, state, and federal regulations for

hazardous waste.

Workflow for Handling 1-Bromododecane-d25
The following diagram illustrates the standard workflow for the safe handling of 1-
Bromododecane-d25 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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